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Compound of Interest

Compound Name: PK11007

Cat. No.: B1678500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of

PK11007 in Dimethyl Sulfoxide (DMSO) for use in research and drug development settings.

PK11007 is a mild thiol alkylator with demonstrated anticancer activity.[1][2][3] Its primary

mechanism of action involves the stabilization of the p53 tumor suppressor protein through the

selective alkylation of two surface-exposed cysteines, which does not compromise its DNA

binding activity.[2][3] Furthermore, PK11007 has been shown to induce cell death in cancer

cells with mutant p53 by elevating levels of reactive oxygen species (ROS).

Data Presentation: Solubility of PK11007
The solubility of a compound is a critical parameter for the design of both in vitro and in vivo

experiments. PK11007 is readily soluble in DMSO. For optimal results, it is recommended to

use fresh, anhydrous DMSO, as the hygroscopic nature of DMSO can lead to the absorption of

moisture, which may reduce the solubility of the compound.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1678500?utm_src=pdf-interest
https://www.benchchem.com/product/b1678500?utm_src=pdf-body
https://www.benchchem.com/product/b1678500?utm_src=pdf-body
https://admin.biosschina.com/goodsInstructionsExport?id=554825
https://www.medchemexpress.com/pk11007-1.html
https://www.selleckchem.com/products/pk11007.html
https://www.medchemexpress.com/pk11007-1.html
https://www.selleckchem.com/products/pk11007.html
https://www.benchchem.com/product/b1678500?utm_src=pdf-body
https://www.benchchem.com/product/b1678500?utm_src=pdf-body
https://www.benchchem.com/product/b1678500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Reported Solubility
Molar
Concentration
(approx.)

Notes

DMSO 86 mg/mL 201.0 mM

Use fresh DMSO to

avoid reduced

solubility due to

moisture absorption.

DMSO ≥ 20 mg/mL ≥ 46.7 mM

DMSO & other

solvents
≥ 2.08 mg/mL ≥ 4.86 mM

In a formulation of

10% DMSO, 40%

PEG300, 5% Tween-

80, and 45% Saline.

DMSO & Corn Oil ≥ 2.08 mg/mL ≥ 4.86 mM

In a formulation of

10% DMSO and 90%

Corn Oil.

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO
This protocol outlines the steps for preparing a high-concentration stock solution of PK11007
from its solid form using DMSO.

Materials:

PK11007 (solid powder)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes
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Procedure:

Equilibrate: Allow the vial of solid PK11007 to come to room temperature before opening to

prevent condensation.

Weigh: Accurately weigh the desired amount of PK11007 powder and transfer it to a sterile

tube.

Add Solvent: Add the calculated volume of anhydrous DMSO to the tube. The table below

provides volumes for common stock concentrations.

Dissolve: Vortex or sonicate the solution to ensure the complete dissolution of the

compound. If precipitation is observed, gentle warming can also be applied.

Store: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.

Stock Solution Preparation Table (Molecular Weight of PK11007 ≈ 427.94 g/mol ):

Desired Stock
Concentration

Mass of PK11007
for 1 mL of DMSO

Mass of PK11007
for 5 mL of DMSO

Mass of PK11007
for 10 mL of DMSO

1 mM 0.428 mg 2.14 mg 4.28 mg

5 mM 2.14 mg 10.7 mg 21.4 mg

10 mM 4.28 mg 21.4 mg 42.8 mg

20 mM 8.56 mg 42.8 mg 85.6 mg

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays
This protocol describes the dilution of the DMSO stock solution for use in cell culture

experiments.

Important Considerations:
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The final concentration of DMSO in the cell culture medium should be kept as low as

possible, typically below 0.5%, to minimize solvent-induced cytotoxicity.

Always include a vehicle control (cell culture medium with the same final concentration of

DMSO) in your experimental design.

Perform dilutions in a stepwise manner to prevent precipitation of the compound.

Procedure:

Thaw a frozen aliquot of the PK11007 DMSO stock solution at room temperature.

Perform an intermediate dilution of the stock solution in cell culture medium if a large volume

of working solution is needed.

Add the appropriate volume of the stock or intermediate solution to the final volume of cell

culture medium to achieve the desired working concentration. For example, to make a 10 µM

working solution from a 10 mM stock, you can add 1 µL of the stock solution to 1 mL of

medium (a 1:1000 dilution), resulting in a final DMSO concentration of 0.1%.

Mix thoroughly by gentle inversion or pipetting before adding to the cells.

Protocol 3: Preparation of Formulations for In Vivo
Animal Studies
For in vivo administration, PK11007 in DMSO must be further diluted into a biocompatible

vehicle.

Protocol 3A: Formulation with PEG300, Tween-80, and Saline This formulation is suitable for

parenteral administration.

Procedure:

Start with a concentrated stock solution of PK11007 in DMSO (e.g., 20.8 mg/mL).

To prepare 1 mL of the final formulation, add 100 µL of the DMSO stock solution to 400 µL of

PEG300 and mix until the solution is clear.
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Add 50 µL of Tween-80 to the mixture and mix thoroughly.

Add 450 µL of saline to bring the final volume to 1 mL and mix until a clear solution is

obtained. The final solution will contain 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

saline.

Protocol 3B: Formulation with Corn Oil This formulation is often used for oral or subcutaneous

administration.

Procedure:

Prepare a stock solution of PK11007 in DMSO (e.g., 20.8 mg/mL).

To prepare 1 mL of the final formulation, add 100 µL of the DMSO stock solution to 900 µL of

corn oil.

Mix thoroughly until a clear and homogenous solution is achieved. The final solution will

contain 10% DMSO and 90% corn oil.

Visualizations: Workflows and Signaling Pathways

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1678500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Cell-Based Assay

PK11007 Powder

10 mM Stock Solution
in DMSO

Dissolve

Anhydrous DMSO

Working Solution
(e.g., 10 µM PK11007,

0.1% DMSO)

Dilute

Cell Culture Medium

Treat Cells

Plate Cancer Cells

Incubate

Perform Assay
(e.g., Viability, Western Blot)

Click to download full resolution via product page

Caption: Experimental workflow for a typical cell-based assay using PK11007.
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Caption: Proposed signaling pathway for PK11007-induced cancer cell death.

Storage and Stability
Proper storage of PK11007 and its solutions is crucial to maintain its chemical integrity and

biological activity.

Solid Compound: Store the solid powder at -20°C.

DMSO Stock Solutions: Aliquoted stock solutions are stable for up to 1 year when stored at

-20°C and for up to 2 years at -80°C. It is recommended to avoid repeated freeze-thaw
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cycles.

Aqueous Working Solutions: It is not recommended to store aqueous solutions for more than

one day. Prepare fresh working solutions from the DMSO stock for each experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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